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Compound of Interest

Compound Name: Styraxlignolide F

Cat. No.: B1338989 Get Quote

Introduction
Styraxlignolide F is a lignan natural product isolated from the stem bark of Styrax japonica. As

a bioactive compound, it is investigated for its potential therapeutic properties, necessitating

accurately prepared stock solutions for reliable and reproducible experimental results. This

document provides detailed protocols for the preparation, storage, and handling of

Styraxlignolide F stock solutions for use by researchers, scientists, and drug development

professionals.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Styraxlignolide F is crucial for

the proper preparation of stock solutions.

Property Value Reference

Molecular Formula C₂₇H₃₄O₁₁ [1]

Molecular Weight 534.6 g/mol [1][2]

CAS Number 823214-06-8 [3]

Appearance White to off-white solid powder

Purity
≥95% to ≥98% (vendor

specific)
[2]
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Solubility Data
Styraxlignolide F is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is the

most characterized solvent for achieving high concentration stock solutions. While other

solvents are reported to be effective, specific quantitative solubility data is limited.

Solvent Solubility (mg/mL) Solubility (mM) Notes

DMSO 100 mg/mL 187.07 mM

May require

ultrasonication for

complete dissolution.

Use of hygroscopic

DMSO can impact

solubility.[4]

Methanol Data not available Data not available
Listed as a suitable

solvent.[1]

Ethanol Data not available Data not available
Listed as a suitable

solvent.[1]

Pyridine Data not available Data not available
Listed as a suitable

solvent.[1]

It is highly recommended to perform a small-scale solubility test to determine the exact

solubility in your specific solvent and laboratory conditions.

Experimental Protocols
Preparation of a High-Concentration DMSO Stock
Solution (e.g., 100 mM)
This protocol describes the preparation of a 100 mM stock solution of Styraxlignolide F in

DMSO, suitable for long-term storage and subsequent dilution for various in vitro and in vivo

applications.

Materials:

Styraxlignolide F (solid powder)
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Anhydrous/low-water content Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials with PTFE-lined caps

Calibrated micropipettes

Vortex mixer

Water bath sonicator

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Styraxlignolide F to room

temperature to prevent condensation of moisture onto the compound.

Weighing: Tare a sterile, pre-labeled microcentrifuge tube or vial on a calibrated analytical

balance. Carefully weigh the desired amount of Styraxlignolide F. For example, to prepare

1 mL of a 100 mM stock solution, weigh out 53.46 mg of Styraxlignolide F.

Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (

g/mol ) x 1000 (mg/g)

Example: 0.1 mol/L x 0.001 L x 534.6 g/mol x 1000 mg/g = 53.46 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the Styraxlignolide F. In this example, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the compound does

not fully dissolve, sonicate the vial in a water bath for 5-10 minutes. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes or vials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[4] Protect from light and moisture.
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Stock Solution Preparation

Storage

Weigh Styraxlignolide F

Add Anhydrous DMSO

Vortex & Sonicate

Aliquot into single-use vials

Store at -20°C or -80°C
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Figure 1. Workflow for preparing Styraxlignolide F stock solution in DMSO.

Preparation of Working Solutions for In Vitro Cell-Based
Assays
For most cell-based assays, the final concentration of DMSO should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity. This requires serial dilution of the high-

concentration stock solution.

Materials:

100 mM Styraxlignolide F in DMSO (from Protocol 4.1)
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Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thawing: Thaw a single aliquot of the 100 mM Styraxlignolide F stock solution at room

temperature.

Intermediate Dilution (optional but recommended): To improve accuracy, first prepare an

intermediate dilution. For example, to make a 10 mM solution, dilute the 100 mM stock 1:10

in sterile cell culture medium (e.g., 10 µL of 100 mM stock + 90 µL of medium).

Final Dilution: Further dilute the intermediate stock solution to the desired final working

concentration directly in the cell culture medium. For example, to achieve a final

concentration of 10 µM in 2 mL of medium, add 2 µL of the 10 mM intermediate stock to the

2 mL of medium.

100 mM Stock
in DMSO

10 mM Intermediate
in Culture Medium

1:10 Dilution Final Working Solution
(e.g., 10 µM)

Further Dilution

Click to download full resolution via product page

Figure 2. Serial dilution pathway for preparing in vitro working solutions.

Stability and Storage Summary
Proper storage is critical to maintain the integrity and activity of Styraxlignolide F stock

solutions.
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Condition
Storage
Temperature

Duration Notes

Solid Powder -20°C 3 years
Protect from light and

moisture.

4°C 2 years

In Solvent (e.g.,

DMSO)
-80°C 6 months

Recommended for

long-term storage.

Avoid repeated

freeze-thaw cycles.

-20°C 1 month
Suitable for short-term

storage.

Safety Precautions
Handle Styraxlignolide F in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Material Safety Data Sheet (MSDS) for detailed safety information.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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